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Compound of Interest

Compound Name: Paranyline

Cat. No.: B1680514

Following a comprehensive search for the term "Paranyline” in the context of cell signaling
pathways, it appears that "Paranyline” is not a recognized molecule, protein, or drug within
publicly available scientific literature and databases. The search results did not yield any
information on a substance with this name involved in cell signaling or any other biological
process.

However, the search did identify a registered chemical compound named Paranyline (also
known as Renytoline) with the chemical formula C21H1sN2[1][2]. This compound is classified as
a non-narcotic analgesic, antipyretic, and nonsteroidal anti-inflammatory drug (NSAID) that
affects the nervous system[1]. There is no indication from the available data that this compound
plays a role in cell signaling pathways.

It is possible that "Paranyline" is a misspelling of a different molecule. For instance, searches
for similar-sounding terms yielded results for:

o Pargyline: A monoamine oxidase (MAO) inhibitor used as an antihypertensive and with
antidepressant activity[3][4]. Its mechanism involves preventing the breakdown of
monoamine neurotransmitters, thereby increasing their availability.

o Par proteins (Partitioning-defective proteins): A conserved group of proteins that are central
to establishing and maintaining cell polarity. They are key components of signaling pathways
that control cell growth, organization, and death by segregating cellular regions with distinct
functions.
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e Propantheline: An antimuscarinic agent that acts as an antagonist at muscarinic
acetylcholine receptors, used to treat conditions related to muscle spasms.

Given the lack of information on "Paranyline” in the context of cell signaling, it is not possible
to provide the requested in-depth technical guide, including quantitative data, experimental
protocols, and signaling pathway diagrams.

To proceed, it is necessary to clarify the identity of the molecule of interest. If "Paranyline" is a
novel or proprietary compound not yet in the public domain, access to internal research and
data would be required. If the term is a misspelling, providing the correct name will allow for the
generation of the requested scientific content.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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